Cas no 1255206-71-3 ((S)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one)

• Product Name: (S)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one
• CAS No: 1255206-71-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD20922756
• CID: 5098723
• PubChem ID: 59568665
• Update Time: 2026-03-03

(S)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one
• G72239
• CS-0130779
• YQLAZVRXBCSLAI-SNVBAGLBSA-N
• 1255206-71-3
• 1255206-70-2
• 4-methyl-5-[(2R)-oxiran-2-yl]-3H-2-benzofuran-1-one
• DTXSID001218200
• 4-methyl-5-[(2S)-oxiran-2-yl]-1,3-dihydro-2-benzofuran-1-one
• 1(3H)?-?Isobenzofuranone, 4-?methyl-?5-?(2R)?-?2-?oxiranyl-
• SCHEMBL2891319
• 4-methyl-5-[(2S)-oxiran-2-yl]-2-benzofuran-1(3H)-one
• (S)-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one
• (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one

• MDL： MFCD20922756
• Inchi： 1S/C11H10O3/c1-6-7(10-5-13-10)2-3-8-9(6)4-14-11(8)12/h2-3,10H,4-5H2,1H3/t10-/m1/s1
• InChI Key： YQLAZVRXBCSLAI-SNVBAGLBSA-N
• SMILES： C1(=O)C2=C(C(C)=C([C@H]3CO3)C=C2)CO1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides